89-50-9

2-(Ethylamino)benzoic acid

In Stock

• CAS RN:
• 89-50-9

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-2-10-8-6-4-3-5-7(8)9(11)12/h3-6,10H,2H2,1H3,(H,11,12)

• InChIKey:
• SPEGUNZOHLFGCL-UHFFFAOYSA-N

• 2-(Ethylamino)benzoic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.

Fumarprotocetraric acid

In Stock

• CAS RN:
• 489-50-9

• Formula:
• C22H16O12

• InChI:
• InChI=1S/C22H16O12/c1-8-5-12(24)10(6-23)19-15(8)22(31)34-20-11(7-32-14(27)4-3-13(25)26)17(28)16(21(29)30)9(2)18(20)33-19/h3-6,24,28H,7H2,1-2H3,(H,25,26)(H,29,30)/b4-3+

• InChIKey:
• VEGGRTFDFMUBPD-ONEGZZNKSA-N

• Fumarprotocetraric acid is a carbonyl compound.

2-(4-butyl-1-piperazinyl)-6-methyl-4-phenylquinazoline

In Stock

• CAS RN:
• 5689-50-9

• Formula:
• C23H28N4

• InChI:
• InChI=1S/C23H28N4/c1-3-4-12-26-13-15-27(16-14-26)23-24-21-11-10-18(2)17-20(21)22(25-23)19-8-6-5-7-9-19/h5-11,17H,3-4,12-16H2,1-2H3

• InChIKey:
• XSZKJVXMIROOMV-UHFFFAOYSA-N

• 2-(4-butyl-1-piperazinyl)-6-methyl-4-phenylquinazoline is a useful research compound. Its molecular formula is C23H28N4 and its molecular weight is 360.5 g/mol. The purity is usually 95%.

4-(1,5-diphenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl acetate

In Stock

• CAS RN:
• 5489-50-9

• Formula:
• C23H20N2O2

• InChI:
• InChI=1S/C23H20N2O2/c1-17(26)27-21-14-12-18(13-15-21)22-16-23(19-8-4-2-5-9-19)25(24-22)20-10-6-3-7-11-20/h2-15,23H,16H2,1H3

• InChIKey:
• YEASCLFTFSBMLB-UHFFFAOYSA-N

• 4-(1,5-diphenyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl acetate is a useful research compound. Its molecular formula is C23H20N2O2 and its molecular weight is 356.4 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydro-5,6-dimethoxy-2-naphthylamine

• CAS RN:
• 21489-50-9

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-14-11-6-3-8-7-9(13)4-5-10(8)12(11)15-2/h3,6,9H,4-5,7,13H2,1-2H3

• InChIKey:
• BDHOUGWYKHSPIX-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydro-5,6-dimethoxy-2-naphthylamine is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

2-[(Acetylthio)methyl]-4-methylpentanoyl chloride

• CAS RN:
• 76789-50-9

• Formula:
• C9H15ClO2S

• InChI:
• InChI=1S/C9H15ClO2S/c1-6(2)4-8(9(10)12)5-13-7(3)11/h6,8H,4-5H2,1-3H3

• InChIKey:
• LDGPJUMFNAUOPX-UHFFFAOYSA-N

• 2-[(Acetylthio)methyl]-4-methylpentanoyl chloride is a useful research compound. Its molecular formula is C9H15ClO2S and its molecular weight is 222.73 g/mol. The purity is usually 95%.

4-Methylphthalonitrile

In Stock

• CAS RN:
• 63089-50-9

• Formula:
• C9H6N2

• InChI:
• InChI=1S/C9H6N2/c1-7-2-3-8(5-10)9(4-7)6-11/h2-4H,1H3

• InChIKey:
• MDXGRFMFORMPGT-UHFFFAOYSA-N

• 4-Methylphthalonitrile, also known as 4-Methylphthalonitrile, is a useful research compound. Its molecular formula is C9H6N2 and its molecular weight is 142.16 g/mol. The purity is usually 95%.

Methyl 2-(4-nitrophenoxy)benzoate

In Stock

• CAS RN:
• 212189-50-9

• Formula:
• C14H11NO5

• InChI:
• InChI=1S/C14H11NO5/c1-19-14(16)12-4-2-3-5-13(12)20-11-8-6-10(7-9-11)15(17)18/h2-9H,1H3

• InChIKey:
• PVVIPSBIFWHOIX-UHFFFAOYSA-N

• Methyl 2-(4-nitrophenoxy)benzoate is a useful research compound. Its molecular formula is C14H11NO5 and its molecular weight is 273.24 g/mol. The purity is usually 95%.

N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide

In Stock

• CAS RN:
• 851989-50-9

• Formula:
• C18H15N3O3S

• InChI:
• InChI=1S/C18H15N3O3S/c1-11-6-7-12-15(10-11)25-17(19-12)20-16(22)8-9-21-13-4-2-3-5-14(13)24-18(21)23/h2-7,10H,8-9H2,1H3,(H,19,20,22)

• InChIKey:
• WKXCYLVZWKMYND-UHFFFAOYSA-N

• N-(6-methyl-1,3-benzothiazol-2-yl)-3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C18H15N3O3S and its molecular weight is 353.4. The purity is usually 95%.

5-methyl-3-phenyl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine

Usually In Stock

• CAS RN:
• 877789-50-9

• Formula:
• C19H17N5

• InChI:
• InChI=1S/C19H17N5/c1-14-11-18(21-12-16-9-5-6-10-20-16)24-19(23-14)17(13-22-24)15-7-3-2-4-8-15/h2-11,13,21H,12H2,1H3

• InChIKey:
• HSRBSTPQNBWMQI-UHFFFAOYSA-N

• 5-methyl-3-phenyl-N-(pyridin-2-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C19H17N5 and its molecular weight is 315.38. The purity is usually 95%.

2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 893989-50-9

• Formula:
• C18H21N3O3S

• InChI:
• InChI=1S/C18H21N3O3S/c1-23-14-5-2-4-13(10-14)16-7-8-18(21-20-16)25-12-17(22)19-11-15-6-3-9-24-15/h2,4-5,7-8,10,15H,3,6,9,11-12H2,1H3,(H,19,22)

• InChIKey:
• IXOFMHULGIOSOH-UHFFFAOYSA-N

• 2-((6-(3-methoxyphenyl)pyridazin-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H21N3O3S and its molecular weight is 359.44. The purity is usually 95%.

2',3'-Dimethyl-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-50-9

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-8-6-10-17(15(13)3)18(19)12-11-16-9-5-4-7-14(16)2/h4-10H,11-12H2,1-3H3

• InChIKey:
• AHWHWXXSTYVHOY-UHFFFAOYSA-N

• 2',3'-Dimethyl-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

1-(4-Methoxyphenyl)-3-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]urea

In Stock

• CAS RN:
• 330189-50-9

• Formula:
• C22H19N3O2S

• InChI:
• InChI=1S/C22H19N3O2S/c1-14-3-12-19-20(13-14)28-21(25-19)15-4-6-16(7-5-15)23-22(26)24-17-8-10-18(27-2)11-9-17/h3-13H,1-2H3,(H2,23,24,26)

• InChIKey:
• RRVJGKALWMASNZ-UHFFFAOYSA-N

• 1-(4-Methoxyphenyl)-3-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]urea is a useful research compound. Its molecular formula is C22H19N3O2S and its molecular weight is 389.47. The purity is usually 95%.

N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine

In Stock

• CAS RN:
• 144889-50-9

• Formula:
• C9H17NO5S

• InChI:
• InChI=1S/C9H17NO5S/c1-6(12)10-8(9(14)15)5-16-3-2-7(13)4-11/h7-8,11,13H,2-5H2,1H3,(H,10,12)(H,14,15)/t7?,8-/m0/s1

• InChIKey:
• VGJNEDFZFZCLSX-MQWKRIRWSA-N

• N-Acetyl-S- (3,4-dihydroxybutyl)-cysteine is a N-acyl-L-amino acid.

N-(3-bromobenzyl)-1H-1,2,3-triazole-5-carboxamide

In Stock

• CAS RN:
• 1467389-50-9

• Formula:
• C10H9BrN4O

• InChI:
• InChI=1S/C10H9BrN4O/c11-8-3-1-2-7(4-8)5-12-10(16)9-6-13-15-14-9/h1-4,6H,5H2,(H,12,16)(H,13,14,15)

• InChIKey:
• KQUDPUDLHVTBGB-UHFFFAOYSA-N

• N-(3-bromobenzyl)-1H-1,2,3-triazole-5-carboxamide is a useful research compound. Its molecular formula is C10H9BrN4O and its molecular weight is 281.113. The purity is usually 95%.

1-(2,5-difluorophenyl)-N-(2-(5-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)methanesulfonamide

In Stock

• CAS RN:
• 1797289-50-9

• Formula:
• C14H15F2N3O3S

• InChI:
• InChI=1S/C14H15F2N3O3S/c1-10-7-17-9-19(14(10)20)5-4-18-23(21,22)8-11-6-12(15)2-3-13(11)16/h2-3,6-7,9,18H,4-5,8H2,1H3

• InChIKey:
• MEPLQVAUXRTUBF-UHFFFAOYSA-N

• 1-(2,5-difluorophenyl)-N-(2-(5-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C14H15F2N3O3S and its molecular weight is 343.35. The purity is usually 95%.

2-(4-fluorophenyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)acetamide

In Stock

• CAS RN:
• 1797889-50-9

• Formula:
• C20H23FN2O2

• InChI:
• InChI=1S/C20H23FN2O2/c1-25-19-3-2-12-23(14-19)18-10-8-17(9-11-18)22-20(24)13-15-4-6-16(21)7-5-15/h4-11,19H,2-3,12-14H2,1H3,(H,22,24)

• InChIKey:
• XPIYRRCVWHBYQV-UHFFFAOYSA-N

• 2-(4-fluorophenyl)-N-(4-(3-methoxypiperidin-1-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H23FN2O2 and its molecular weight is 342.414. The purity is usually 95%.